![molecular formula C7H10O4 B8740624 Methyl [(4-hydroxybut-2-yn-1-yl)oxy]acetate CAS No. 64244-48-0](/img/structure/B8740624.png)
Methyl [(4-hydroxybut-2-yn-1-yl)oxy]acetate
Cat. No. B8740624
M. Wt: 158.15 g/mol
InChI Key: KKECQVGNFGBGKJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[Br:9][CH2:10][CH2:11][C:12](=[O:13])[O:14][CH3:15].[CH2:16]1[O:17][CH2:18][CH2:19][CH2:20]1.[CH2:3]([C:4]#[C:5][CH2:6][OH:7])[OH:8].[H-:1].[Na+:2]>>[CH2:3]([C:4]#[C:5][CH2:6][O:7][CH2:11][C:12](=[O:13])[O:14][CH3:15])[OH:8]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COC(=O)CCBr
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCOC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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OCC#CCO
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COC(=O)COCC#CCO
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
